Cas no 941902-37-0 (1-cyclohexyl-3-1-(2-methoxyethyl)-1H-indol-3-ylurea)

• Product Name: 1-cyclohexyl-3-1-(2-methoxyethyl)-1H-indol-3-ylurea
• CAS No: 941902-37-0
• MF: C₁₈H₂₅N₃O₂
• MW: 315.410004377365
• CID: 5499915
• Update Time: 2025-06-09

1-cyclohexyl-3-1-(2-methoxyethyl)-1H-indol-3-ylurea Chemical and Physical Properties

Names and Identifiers

• 1-cyclohexyl-3-[1-(2-methoxyethyl)indol-3-yl]urea
• 1-cyclohexyl-3-1-(2-methoxyethyl)-1H-indol-3-ylurea

• Inchi： 1S/C18H25N3O2/c1-23-12-11-21-13-16(15-9-5-6-10-17(15)21)20-18(22)19-14-7-3-2-4-8-14/h5-6,9-10,13-14H,2-4,7-8,11-12H2,1H3,(H2,19,20,22)
• InChI Key： LPGDOBWLSXQCKA-UHFFFAOYSA-N
• SMILES： N(C1CCCCC1)C(NC1C2=C(N(CCOC)C=1)C=CC=C2)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives N-alkylindoles

Additional information on 1-cyclohexyl-3-1-(2-methoxyethyl)-1H-indol-3-ylurea

Professional Introduction to 1-cyclohexyl-3-1-(2-methoxyethyl)-1H-indol-3-ylurea (CAS No. 941902-37-0)

1-cyclohexyl-3-1-(2-methoxyethyl)-1H-indol-3-ylurea, a compound with the CAS number 941902-37-0, represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that have garnered considerable attention due to their potential therapeutic applications. The structural framework of this molecule, featuring a cyclohexyl group and an indole core, combined with a urea moiety, makes it a versatile candidate for further investigation in drug discovery.

The indole ring is a well-known pharmacophore in medicinal chemistry, often found in bioactive natural products and synthetic drugs. Its presence in 1-cyclohexyl-3-1-(2-methoxyethyl)-1H-indol-3-ylurea suggests that this compound may exhibit properties such as binding affinity to biological targets and potential pharmacological activity. The urea group, on the other hand, is frequently incorporated into drug molecules due to its ability to form hydrogen bonds, which can enhance the binding interactions with biological receptors.

The cyclohexyl substituent at the 1-position of the indole ring adds another layer of complexity to the molecule's behavior. Cyclohexyl groups are known for their steric properties, which can influence the molecule's solubility, metabolic stability, and overall bioavailability. In addition, the 1-(2-methoxyethyl) side chain further modulates the physicochemical properties of the compound, potentially affecting its pharmacokinetic profile.

Recent research in the field of indole derivatives has highlighted their role in various therapeutic areas, including anti-inflammatory, anticancer, and antimicrobial applications. The structural features of 1-cyclohexyl-3-1-(2-methoxyethyl)-1H-indol-3-ylurea align well with these findings, suggesting that it may possess similar biological activities. For instance, studies have shown that indole derivatives can interact with enzymes and receptors involved in inflammation and cancer progression.

In terms of synthetic chemistry, the preparation of 1-cyclohexyl-3-1-(2-methoxyethyl)-1H-indol-3-ylurea involves multi-step reactions that require careful optimization to achieve high yields and purity. The synthesis typically begins with the formation of the indole core, followed by functionalization at the 3-position with a urea group. The introduction of the cyclohexyl and 1-(2-methoxyethyl) substituents then completes the molecular structure.

The pharmacological evaluation of this compound has been a focus of several recent studies. Researchers have been particularly interested in its potential as an inhibitor of enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are key players in inflammatory pathways. Preliminary findings suggest that 1-cyclohexyl-3-1-(2-methoxyethyl)-1H-indol-3-ylurea may exhibit inhibitory activity against these enzymes, making it a promising candidate for further development.

Beyond its anti-inflammatory potential, this compound has also shown promise in other therapeutic areas. For example, its structural similarity to known anticancer agents has led to investigations into its effects on tumor cell proliferation and apoptosis. Early preclinical studies have indicated that it may be able to induce cell death in certain cancer cell lines while sparing healthy cells.

The development of novel drug candidates like 1-cyclohexyl-3-1-(2-methoxyethyl)-1H-indol-3-ylurea relies heavily on advances in computational chemistry and molecular modeling. These tools allow researchers to predict how a molecule will behave in different biological environments and to identify potential binding sites on target proteins. Such insights are crucial for optimizing drug design and improving therapeutic efficacy.

In conclusion, 1-cyclohexyl-3-1-(2-methoxyethyl)-1H-indol-3-ylurea (CAS No. 941902-37-0) is a structurally complex and multifunctional compound with significant potential in pharmaceutical applications. Its unique combination of an indole core, urea moiety, cyclohexyl substituent, and 1-(2-methoxyethyl) side chain makes it an intriguing candidate for further research. As our understanding of molecular interactions continues to evolve, compounds like this one will play an increasingly important role in the development of new treatments for various diseases.